BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
1-Bromo-3-methoxypropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-3-methoxypropanol

Cat. No.: B15342849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 1-
Bromo-3-methoxypropane (CAS No. 36865-41-5). The information contained herein is intended
for use by professionals in the fields of chemical research, materials science, and drug
development. This document summarizes key physical constants and outlines detailed
experimental protocols for their determination.

Physicochemical Data Summary

The boiling point and density of 1-Bromo-3-methoxypropane are critical parameters for its
application in synthesis, formulation, and quality control. A summary of these properties is
presented in the table below.

Property Value Conditions

Boiling Point 121 °C at 1013 hPa[1][2]

132 °C Not specified

Density 1.36 g/cm3 Not specified[1][3][4][5]
Specific Gravity 1.37 at 20/20 °CJ6]

Experimental Protocols
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Accurate determination of boiling point and density is essential for verifying substance purity
and for process optimization. The following sections detail standard laboratory methodologies
for measuring these properties.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For pure compounds, the boiling point is a sharp, characteristic value.

Method 1: Distillation Method (ASTM D1078)

This method is suitable for determining the distillation range of volatile organic liquids and can
be adapted for a precise boiling point measurement of a pure substance.[1][4][6][7][8]

Apparatus:

Distillation flask

Condenser

Receiving cylinder

Thermometer calibrated for total immersion

Heating mantle or oil bath
Procedure:

e Place a measured volume of 1-Bromo-3-methoxypropane into the distillation flask, along with
a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly:
the top of the bulb should be level with the bottom of the side arm of the flask.

e Begin heating the flask gently.

e Record the temperature when the first drop of distillate falls from the condenser into the
receiving cylinder. This is the initial boiling point.
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o Continue to record the temperature at regular intervals as the distillation proceeds. For a
pure compound, the temperature should remain constant.

e The constant temperature observed during the distillation of the bulk of the liquid is recorded
as the boiling point.

Method 2: Micro Boiling Point Determination (Capillary Method)
This method is ideal when only a small sample of the liquid is available.[9][10]
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., paraffin oil)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

e Seal one end of a capillary tube using a flame.

e Place a few drops of 1-Bromo-3-methoxypropane into the small test tube.

o Place the sealed capillary tube, open end down, into the test tube containing the liquid.

» Attach the test tube to the thermometer with a rubber band, ensuring the sample is level with
the thermometer bulb.

e Immerse the assembly in a heating bath.

e Heat the bath slowly and observe the capillary tube. A stream of bubbles will emerge from
the open end of the capillary as the air inside expands and is replaced by the vapor of the
liquid.
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o Continue heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the bath to cool slowly.

o The temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. It is an important physical property that can
indicate the purity of a compound.

Method 1: Direct Mass and Volume Measurement

This is a straightforward method for determining the density of a liquid.[3][11][12]
Apparatus:

e Volumetric flask or pycnometer of a known volume

e Analytical balance

Procedure:

Carefully weigh a clean, dry volumetric flask or pycnometer on an analytical balance and
record the mass (m1).

« Fill the flask to the calibration mark with 1-Bromo-3-methoxypropane. Ensure the liquid is at
a known, constant temperature, as density is temperature-dependent.

o Weigh the filled flask and record the new mass (m2).
e The mass of the liquid is the difference between the two weighings (m = m2 - m1).

e The density is calculated by dividing the mass of the liquid by the known volume (V) of the
flask: p = m/V.

Method 2: Pycnometer Method (ASTM D854 - adapted for liquids)
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While the ASTM D854 standard is for soil solids, the principle of using a pycnometer is a highly
accurate method for determining the density of liquids.[2][5][13][14][15]

Apparatus:

o Pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)
e Analytical balance

o Water bath for temperature control

Procedure:

Clean and dry the pycnometer and weigh it accurately (m_pyc).

« Fill the pycnometer with distilled water of a known temperature and density (p_water) and
weigh it (m_pyc+water).

o Empty and dry the pycnometer, then fill it with 1-Bromo-3-methoxypropane at the same
temperature and weigh it (m_pyc+liquid).

o Calculate the mass of the water: m_water = m_pyc+water - m_pyc.

o Calculate the volume of the pycnometer: V_pyc = m_water / p_water.
o Calculate the mass of the liquid: m_liquid = m_pyc+liquid - m_pyc.

e Calculate the density of the liquid: p_liquid = m_liquid / V_pyc.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Caption: Experimental Workflows for Boiling Point Determination.
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Caption: Experimental Workflows for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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